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Compound of Interest

Compound Name: Bromo ethylacetate

Cat. No.: B8335514

Get Quote

Executive Summary & Hazard Profile
Ethyl Bromoacetate (EBA) (CAS: 105-36-2) is not a standard organic solvent. It is a potent

lachrymator (tear gas agent) and a highly toxic alkylating agent. Unlike common halogenated

solvents (e.g., Dichloromethane), EBA possesses a unique hazard profile that renders standard

disposal protocols insufficient and dangerous.

The Critical Risks:

Lachrymatory Effect: Vapors cause immediate, debilitating eye and respiratory irritation at

extremely low concentrations. Improperly sealed waste containers can render a waste

storage room uninhabitable.

Hydrolysis Hazard: EBA reacts with water and moisture to generate Hydrogen Bromide (HBr)

gas and bromoacetic acid. This reaction is exothermic and can pressurize sealed waste

containers, leading to rupture.

Toxicity: Fatal if swallowed, inhaled, or absorbed through the skin.
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Core Directive: Do NOT combine EBA with general halogenated solvent waste streams. It

requires a dedicated, triple-contained waste stream labeled specifically as "Lachrymator/Toxic."

Physical & Chemical Properties for Disposal
Understanding these properties is essential for selecting compatible waste containers and

segregation strategies.

Property Value Disposal Implication

Flash Point 47°C (117°F)

D001 Ignitable Waste. Must be

stored away from oxidizers and

heat sources.[1]

Density ~1.50 g/mL

Heavy liquid. Do not use thin-

walled polyethylene bags as

primary containment; they may

tear.

Water Solubility Insoluble (Reacts)

Do NOT use aqueous

neutralization methods without

a fume hood and specific

expertise. Hydrolysis

generates toxic fumes.

Reactivity Reacts with Oxidizers, Bases

Segregation Critical. Violent

reaction with strong oxidizers

(perchlorates, nitrates).

Pre-Disposal Assessment & Segregation
Before moving the container, perform this logic check to determine the waste category.
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Action Protocol

Waste Identification:
Ethyl Bromoacetate

Physical State?

Liquid (Pure/Solvent Mix)

Solid/Absorbed Spill Debris

Is it mixed with
Oxidizers or Strong Bases?

Route C:
Solid Hazardous Waste

(Double Bagged in Drum)

No: Pure or Solvent Mix

Stable

Yes: Mixed Hazard

Unstable

Route A:
Segregated Lachrymator Stream

Route B:
High Hazard Reactive Waste
(Do NOT Pack - Call EHS)

Click to download full resolution via product page

Figure 1: Decision matrix for categorizing Ethyl Bromoacetate waste. Note that mixtures with

oxidizers (Route B) pose an immediate explosion risk and require specialist intervention.

The "Triple-Containment" Packing Protocol
Standard solvent bottles are permeable to organic vapors over time. To prevent the "waste

room tear gas" scenario, use this Overpack Method.
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Required PPE:

Respiratory: Full-face respirator with organic vapor cartridges (or work strictly inside a

functioning fume hood).

Skin: Silver Shield/4H® laminate gloves (preferred) or double-gloved Nitrile (minimum). EBA

penetrates latex and standard nitrile rapidly.

Body: Chemical-resistant lab coat and apron.

Step-by-Step Procedure:
Primary Containment (The Source):

Ensure the original cap is TIGHT.

Wrap the cap connection with Parafilm or chemically resistant tape to prevent vibrational

loosening during transport.

Critical: If the bottle is old or the cap is cracked, transfer contents to a new amber glass

bottle with a Teflon-lined cap.

Secondary Containment (Vapor Barrier):

Place the sealed bottle inside a heavy-duty, clear zip-lock bag or a heat-sealable

polyethylene bag.

Add a small amount of Vermiculite or absorbent pad inside the bag to catch immediate

drips.

Seal the bag, pressing out excess air.

Tertiary Containment (The Overpack):

Place the bagged bottle into a wide-mouth HDPE plastic jar or a metal paint can (if

compatible with facility rules).
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Fill the void space surrounding the bag with Vermiculite or Kitty Litter (Bentonite clay). This

acts as a shock absorber and a liquid arrestor if the bottle breaks.

Screw the lid of the jar/can down tightly.

Labeling:

Apply the hazardous waste label to the exterior jar.

MANDATORY: Write "LACHRYMATOR - DO NOT OPEN" in bold red marker on the label.

1. Primary Container
(Glass + Parafilm)

2. Vapor Barrier
(Sealed Poly Bag)

Insert

3. Tertiary Container
(HDPE Jar/Metal Can)

Place Inside

Absorbent Layer
(Vermiculite)

Fill Voids Label: 'LACHRYMATOR'
Apply

Click to download full resolution via product page

Figure 2: The Triple-Containment workflow ensures zero vapor release during storage and

transport.

Spill Response & Emergency Neutralization
Scenario: You have dropped a bottle of Ethyl Bromoacetate outside the hood. Immediate

Action: Evacuate the lab. Close the door. Activate the fire alarm if vapors enter the corridor.

Cleanup Protocol (Only for trained personnel with SCBA or Full-Face Respirators):

Do NOT use water. Water causes hydrolysis and releases HBr gas, worsening the

respiratory hazard.

Absorb: Cover the spill with a mixture of Sodium Carbonate (Soda Ash) and clay absorbent

(kitty litter). The carbonate will help neutralize the acidity while the clay absorbs the liquid.

Sweep: Use a dustpan and brush to sweep the slurry into a wide-mouth container.
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Disposal: Treat the debris as Hazardous Solid Waste (Route C in Figure 1). Label as

"Toxic/Corrosive Debris with Lachrymator."

Regulatory Classification (RCRA)
When filling out your waste manifest, use the following codes. Note that while EBA is not

explicitly P-listed or U-listed by name in 40 CFR 261.33, it exhibits characteristics that mandate

regulation.

Characteristic Code Justification

Ignitability D001 Flash point < 60°C.

Reactivity D003

(Potential) Reacts with water to

generate toxic gases (HBr).[1]

[2][3][4][5] Consult local EHS

officer for this specific code

application.

Toxicity D000

Often classified under general

toxic waste if TCLP isn't

applicable, but treated as

highly toxic.

DOT Shipping UN 1603

Proper Shipping Name: Ethyl

bromoacetate.[1][2][3][6] Class

6.1 (Poison), PG II.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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